1-Iodo-2-[(4-methoxyphenyl)methoxy]benzene
Overview
Description
1-Iodo-2-[(4-methoxyphenyl)methoxy]benzene (I2MPB) is an organic compound that belongs to the class of aromatic compounds known as phenylmethoxybenzenes. It is a colorless and volatile liquid that has a sweet smell. I2MPB has a wide range of applications in the fields of chemistry, biology, and medicine. Its uses include synthesis of other compounds, as an analytical reagent, and as a therapeutic agent.
Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of Carbazomycin B : The compound is used in the multi-step synthesis of Carbazomycin B. The process involves iodination, acetylation, reduction, reaction with methyl chloroformate, and several other steps leading to the formation of the final product (Crich & Rumthao, 2004).
Preparation of Aryliodonium Salts : It serves as a precursor in the preparation of (4-iodophenyl)aryliodonium salts. These salts are used for electrophilic radiofluorination and other 4-iodophenylation reactions which are significant in cross-coupling and metal-organic reactions (Cardinale, Ermert, & Coenen, 2012).
Catalyst and Intermediate in Organic Synthesis
Catalysis and Oxidation Studies : Used in studying the kinetics of liquid-phase oxidation and exploring its role as a catalyst in the formation of hydroperoxides from methoxy-(1-methylethyl)benzenes (Zawadiak, Jakubowski, & Stec, 2005).
Transition Metal Salts Catalysis : Studied for its role in the oxidation process when catalyzed by N-hydroxyphthalimide and in combination with various transition metal salts (Orlińska & Romanowska, 2011).
Generation of Lead Compounds : Employed in generating bis[2,6-di(4-methoxy-phenyl)phenyl]plumbylene and its role in the formation of triorganolead(IV) iodide (Wegner, Berger, Schier, & Schmidbaur, 2000).
In Electrophilic Reactions : Utilized in iodobenzene-catalyzed cyclization of 2-aryl-N-methoxyethanesulfonamides, demonstrating its usefulness in electrophilic reactions (Moroda & Togo, 2008).
Organic Synthesis and Fluorescence Studies : Part of the synthesis of compounds like benzo[b]thiophenes, which have applications in fluorescence studies and as ligands for receptors (Chen, Xiang, Yang, & Zhou, 2017).
Mechanism of Action
Mode of Action
These compounds might undergo reactions at the benzylic position . This could involve free radical bromination, nucleophilic substitution, or oxidation .
Biochemical Pathways
The compound could potentially be involved in various biochemical pathways depending on its specific targets. For example, it might be involved in the synthesis of benzene derivatives through electrophilic aromatic substitution .
properties
IUPAC Name |
1-iodo-2-[(4-methoxyphenyl)methoxy]benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13IO2/c1-16-12-8-6-11(7-9-12)10-17-14-5-3-2-4-13(14)15/h2-9H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWTAVACCUJLZHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)COC2=CC=CC=C2I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70716843 | |
Record name | 1-Iodo-2-[(4-methoxyphenyl)methoxy]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70716843 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
637301-05-4 | |
Record name | 1-Iodo-2-[(4-methoxyphenyl)methoxy]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70716843 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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